Cas no 526188-44-3 (ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate
• CAS No: 526188-44-3
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 6010322
• PubChem ID: 1192759
• Update Time: 2025-08-02

ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate
• ethyl (Z)-2-methyl-5-oxo-4-((pyridin-3-ylamino)methylene)-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 4,5-dihydro-2-methyl-5-oxo-4-[(3-pyridinylamino)methylene]-, ethyl ester
• AKOS030751730
• F1094-0089
• ethyl (4Z)-2-methyl-5-oxo-4-{[(pyridin-3-yl)amino]methylidene}-4H,5H-naphtho[1,2-b]furan-3-carboxylate
• SR-01000082765
• ethyl 5-hydroxy-2-methyl-4-(pyridin-3-yliminomethyl)benzo[g][1]benzofuran-3-carboxylate
• AKOS000808044
• HMS1736I07
• 526188-44-3
• Z57300768
• SR-01000082765-1
• (Z)-ethyl 2-methyl-5-oxo-4-((pyridin-3-ylamino)methylene)-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate
• AKOS001187528

• Inchi： 1S/C22H18N2O4/c1-3-27-22(26)18-13(2)28-21-16-9-5-4-8-15(16)20(25)17(19(18)21)12-24-14-7-6-10-23-11-14/h4-12,24H,3H2,1-2H3
• InChI Key： LFHGGOGYEDVNGQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C2C(=CNC3=CC=CN=C3)C(=O)C3=C(C1=2)C=CC=C3

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 579.2±50.0 °C(Predicted)
• pka: 4.70±0.11(Predicted)

Additional information on ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate

Ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate: A Comprehensive Overview

The compound with CAS No 526188-44-3, commonly referred to as ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of naphthofuran derivatives, which have garnered significant attention in recent years due to their unique electronic properties and structural versatility.

Ethyl (4Z)-2-methyl is a key structural component of this molecule, contributing to its stability and reactivity. The presence of the pyridin-3-yl group introduces aromaticity and potential for hydrogen bonding, which are crucial for its interactions in various chemical environments. The naphtho1,2-bfuran framework is particularly interesting as it combines the properties of naphthalene and furan moieties, resulting in enhanced fluorescence and photochemical activity.

Recent studies have highlighted the importance of this compound in the field of materials science, particularly in the development of advanced optoelectronic materials. Researchers have demonstrated that the naphthofuran core can significantly influence the electronic transitions within the molecule, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the pyridin-3-yl group further enhances its ability to participate in charge transfer processes, which is essential for efficient energy conversion.

In addition to its electronic properties, this compound has shown potential in medicinal chemistry. The naphthofuran system has been linked to anti-inflammatory and antioxidant activities, making it a valuable lead compound for drug discovery. Recent experiments have revealed that the molecule exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The synthesis of ethyl (4Z)-2-methyl-5-oxo-4-{(pyridin-3-yl)aminomethylidene}-4H,5H-naphtho1,2-bfuran-3-carboxylate involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of advanced catalytic systems and mild reaction conditions has enabled researchers to achieve high yields and excellent purity levels. This has facilitated further studies into its properties and applications.

From an environmental perspective, this compound demonstrates biodegradability under specific conditions, which aligns with current trends toward sustainable chemistry. Its ability to undergo enzymatic degradation without producing harmful byproducts makes it an attractive option for eco-friendly chemical processes.

In conclusion, ethyl (4Z)-2-methyl-5 oxo 4 {(pyridin 3 yl)aminomethylidene} 4H 5H naphtho1 2 bfuran 3 carboxylate represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and functional groups endow it with exceptional electronic and biological properties, positioning it as a key player in future technological advancements.